Cas no 1374744-34-9 (Cyclohexanemethanamine, N-cyclopropyl-4,4-difluoro-)

• Product Name: Cyclohexanemethanamine, N-cyclopropyl-4,4-difluoro-
• CAS No: 1374744-34-9
• MF: C₁₀H₁₇F₂N
• MW: 189.245489835739
• CID: 5252293
• Update Time: 2025-05-28

Cyclohexanemethanamine, N-cyclopropyl-4,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• N-[(4,4-difluorocyclohexyl)methyl]cyclopropanamine
• Cyclohexanemethanamine, N-cyclopropyl-4,4-difluoro-

• Inchi： 1S/C10H17F2N/c11-10(12)5-3-8(4-6-10)7-13-9-1-2-9/h8-9,13H,1-7H2
• InChI Key： NMCQJMSROLBTMK-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)CNC1CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• XLogP3: 2.5
• Topological Polar Surface Area: 12

Additional information on Cyclohexanemethanamine, N-cyclopropyl-4,4-difluoro-

Comprehensive Overview of Cyclohexanemethanamine, N-cyclopropyl-4,4-difluoro- (CAS No. 1374744-34-9)

Cyclohexanemethanamine, N-cyclopropyl-4,4-difluoro- (CAS No. 1374744-34-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a cyclohexane backbone substituted with a cyclopropyl group and difluoro modifications, making it a versatile intermediate for drug discovery and material science applications. Its unique structural properties, including the presence of fluorine atoms, contribute to enhanced metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry.

The compound's CAS No. 1374744-34-9 is frequently searched in academic and industrial databases, reflecting its relevance in high-value chemical synthesis. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and ligands targeting G-protein-coupled receptors (GPCRs). Given the rising demand for fluorinated compounds in drug development—driven by their ability to improve pharmacokinetics—this molecule aligns with trends in precision medicine and sustainable chemistry.

In agrochemical applications, Cyclohexanemethanamine, N-cyclopropyl-4,4-difluoro- is explored for its role in designing novel pesticides with reduced environmental impact. The difluoro moiety enhances binding affinity to target enzymes in pests while minimizing toxicity to non-target organisms. This aligns with global initiatives such as the European Green Deal, which prioritizes eco-friendly alternatives in agriculture.

From a synthetic perspective, the compound's cyclopropyl ring introduces steric constraints that can modulate molecular conformation, a feature leveraged in catalysis and asymmetric synthesis. Recent publications highlight its utility in cross-coupling reactions and chiral auxiliary frameworks, addressing common challenges like racemization and regioselectivity.

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing CAS No. 1374744-34-9, ensuring purity and consistency in batch production. Quality control protocols often include HPLC and GC-MS to meet stringent regulatory standards, particularly in GMP-compliant manufacturing.

The growing interest in fluorine-containing compounds has spurred collaborations between academia and industry to optimize the synthesis of Cyclohexanemethanamine, N-cyclopropyl-4,4-difluoro-. Innovations in flow chemistry and microwave-assisted synthesis have reduced reaction times and improved yields, addressing scalability concerns for commercial applications.

Environmental and safety assessments of this compound emphasize its compatibility with green chemistry principles. Lifecycle analyses (LCA) evaluate its degradation pathways and ecotoxicological profiles, ensuring compliance with REACH and OECD guidelines. Such evaluations are critical for industries aiming to balance innovation with sustainability.

In summary, Cyclohexanemethanamine, N-cyclopropyl-4,4-difluoro- (CAS No. 1374744-34-9) represents a convergence of structural ingenuity and practical utility, making it a focal point in cutting-edge research. Its applications span drug design, agrochemical innovation, and catalytic systems, underscoring its multidisciplinary significance in contemporary science.